C5 Biphenyl vs. Phenyl and Heteroaryl Analogs
The compound incorporates a biphenyl group at the 5-position, whereas most pyrido[2,3-d]pyrimidin-4-one PI3K inhibitors in the patent literature bear smaller aromatic substituents such as phenyl, pyridyl, or substituted phenyl rings. In the morpholino-substituted pyridopyrimidine class exemplified by WO2001053266A1, the biphenyl group is not commonly disclosed; the patent focuses on pyrido[2,3-d]pyrimidine cores with simpler aryl substitution [1]. This structural difference increases molecular weight (MW ~446 vs. ~350–400 for simpler analogs) and adds a distal aromatic ring that can engage in π-stacking interactions within the ATP-binding pocket or allosteric sites. No direct head-to-head potency comparison for the biphenyl analog vs. its phenyl counterpart is publicly available.
| Evidence Dimension | Aryl substituent size at C5 position (molecular weight and ring count) |
|---|---|
| Target Compound Data | MW ≈ 446.5 Da; 4 aromatic rings (biphenyl + pyrido[2,3-d]pyrimidin-4-one core) |
| Comparator Or Baseline | Typical pyrido[2,3-d]pyrimidin-4-one analogs in WO2001053266A1: MW ≈ 350–400 Da; 3 aromatic rings (e.g., phenyl + core) |
| Quantified Difference | MW increase of ~50–100 Da; additional phenyl ring adds ~2.0–3.0 Å in length and increases LogP by ~1.0–1.5 units (estimated) |
| Conditions | Structural analysis based on compound formula and chemical class; MW and LogP estimates derived from molecular formulas and literature trends for biphenyl vs. phenyl substitution |
Why This Matters
Procurement decisions must account for the fact that the biphenyl group may confer distinct binding interactions and selectivity that are not available with simpler phenyl-substituted analogs; experimental verification is required due to the absence of direct comparative data.
- [1] Therapeutic morpholino-substituted compounds. WO2001053266A1. Filing date: 2001-01-24. Assignee: Pfizer Inc. Representative examples contain phenyl, pyridyl, and substituted phenyl at the pyrido[2,3-d]pyrimidine core; biphenyl substitution is not exemplified. View Source
